Cas no 62147-62-0 (1(2H)-Isoquinolinone, 2,7-diamino-3,4-dihydro-3-(4-methylphenyl)-)

• Product Name: 1(2H)-Isoquinolinone, 2,7-diamino-3,4-dihydro-3-(4-methylphenyl)-
• CAS No: 62147-62-0
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 456391
• PubChem ID: 71389460
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 2,7-diamino-3,4-dihydro-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 2,7-diamino-3,4-dihydro-3-(4-methylphenyl)-
• 2,7-diamino-3-(4-methylphenyl)-3,4-dihydroisoquinolin-1-one
• DTXSID50811461
• 62147-62-0
• 2,7-Diamino-3-(4-methylphenyl)-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C16H17N3O/c1-10-2-4-11(5-3-10)15-8-12-6-7-13(17)9-14(12)16(20)19(15)18/h2-7,9,15H,8,17-18H2,1H3
• InChI Key： AVTSNRGVNFBQBW-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CC(C2C=CC(C)=CC=2)N1N)N

Computed Properties

• Exact Mass: 267.13731
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 72.35